1-Chloro-3-ethynyl-2-fluorobenzene

• IUPAC Name: 1-chloro-3-ethynyl-2-fluorobenzene
• InChI: InChI=1S/C8H4ClF/c1-2-6-4-3-5-7(9)8(6)10/h1,3-5H
• InChI Key: CGJLISZKYNNLIG-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C(=CC=C1)Cl)F
• Molecular Formula: C8H4ClF
• Molecular Weight: 154.57 g/mol
• CAS No.: 1341512-63-7

Description

1-Chloro-3-ethynyl-2-fluorobenzene is a fluorinated benzene derivative. It is a terminal alkyne and is a liquid in its physical form. The compound has a molecular weight of 154.57.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H4ClF/c1-2-6-4-3-5-7 (9)8 (6)10/h1,3-5H. This indicates that the compound has a benzene ring with a chlorine atom, a fluorine atom, and an ethynyl group attached to it.

Physical And Chemical Properties Analysis

This compound is a liquid. and is stored at a temperature of 4 degrees Celsius. The compound has a molecular weight of 154.57.

Safety and Hazards

1-Chloro-3-ethynyl-2-fluorobenzene is classified as a flammable liquid. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, keeping away from heat/sparks/open flames/hot surfaces, and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

The title compound was prepared according to the procedure described in step-5 and step-6 of Intermediate-2 by using 1-chloro-2-fluoro-3-iodobenzene (1.0 g, 3.9 mmol), ethynyl(trimethyl)silane (0.541 g, 5.5 mmol), copper iodide (0.027 g, 0.14 mmol), bis(triphenylphosphine) palladium(II) chloride (0.050 g, 0.072 mmol), TBAF (catalytic) and DCM to afford 0.500 g of desired product. 1H NMR (300 MHz, DMSO d6): δ 4.66 (s, 1H), 7.25 (t, J=8.4 Hz, 1H), 7.54 (t, J=7.2 Hz, 1H), 7.65 (t, J=7.8 Hz, 1H).